Cas no 874903-67-0 (Benzenethiol, 2-iodo-5-methoxy-, potassium salt)

• Product name: Benzenethiol, 2-iodo-5-methoxy-, potassium salt
• CAS No: 874903-67-0
• MF: C₇H₈IKOS
• MW: 306.205594062805
• CID: 1897889

Benzenethiol, 2-iodo-5-methoxy-, potassium salt Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2-iodo-5-methoxy-, potassium salt
• potassium 2-iodo-5-methoxy-benzenethiolate
• Benzenethiol, 2-iodo-5-methoxy-, potassium salt (1:1)

• Inchi： 1S/C7H7IOS.K.H/c1-9-5-2-3-6(8)7(10)4-5;;/h2-4,10H,1H3;;
• InChI Key： BGCDFPUECVKDTO-UHFFFAOYSA-N
• SMILES： O(C1C=CC(I)=C(S)C=1)C.[KH]

Additional information on Benzenethiol, 2-iodo-5-methoxy-, potassium salt

Benzenethiol, 2-Iodo-5-Methoxy-, Potassium Salt: A Comprehensive Overview

CAS No. 874903-67-0, commonly referred to as Benzenethiol, 2-Iodo-5-Methoxy-, Potassium Salt, is a highly specialized chemical compound with significant applications in various fields of organic synthesis and materials science. This compound is a potassium salt derivative of 2-iodo-5-methoxybenzenethiol, which exhibits unique chemical properties due to the presence of the thiol (-SH) group, iodine atom, and methoxy (-OCH3) substituents on the benzene ring. The combination of these functional groups makes it an invaluable intermediate in the synthesis of advanced materials and bioactive molecules.

The structure of Benzenethiol, 2-Iodo-5-Methoxy-, Potassium Salt is characterized by a benzene ring with three substituents: an iodine atom at the 2-position, a methoxy group at the 5-position, and a thiol group at the para position relative to the iodine. The potassium ion (K+) is associated with the thiolate ion (SH−), forming a stable salt. This arrangement imparts distinct electronic and steric properties to the molecule, making it highly versatile in chemical reactions. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active compounds, such as anti-inflammatory agents and antioxidants.

One of the most notable applications of CAS No. 874903-67-0 is in the field of organometallic chemistry. The iodine atom in the molecule serves as an excellent leaving group, facilitating nucleophilic substitution reactions. This property has been exploited in the development of novel catalysts for cross-coupling reactions, such as Suzuki-Miyaura couplings. Recent research has demonstrated that this compound can act as a precursor for palladium catalysts with enhanced catalytic activity and selectivity.

In addition to its role in organometallic chemistry, Benzenethiol, 2-Iodo-5-Methoxy-, Potassium Salt has found applications in materials science. The thiol group enables the formation of self-assembled monolayers (SAMs) on various substrates, which are widely used in nanotechnology and surface engineering. The methoxy group introduces hydrophilic properties to the molecule, allowing for better compatibility with polar solvents and substrates. This dual functionality makes it an ideal candidate for designing hybrid materials with tailored electronic and mechanical properties.

The synthesis of CAS No. 874903-67-0 involves a multi-step process that typically begins with the preparation of 2-aminothiophenol derivatives. The introduction of iodine and methoxy groups is achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, Benzenethiol, 2-Iodo-5-Methoxy-, Potassium Salt exhibits low toxicity and biodegradability under controlled conditions. However, its handling requires adherence to standard safety protocols due to its potential irritant properties. Researchers have also explored its degradation pathways under various environmental conditions, contributing to a better understanding of its ecological impact.

In conclusion, CAS No. 874903-67-0, or Benzenethiol, 2-Iodo-5-Methoxy-, Potassium Salt, stands out as a critical compound in modern chemistry due to its unique structure and versatile applications. Its role as an intermediate in organic synthesis, coupled with its potential in materials science and biotechnology, underscores its importance in advancing scientific research and industrial innovation.